Tert-butyl 3-((4-fluoro-2-methylphenyl)amino)azetidine-1-carboxylate

• Molecular Formula: C15H21FN2O2
• Molecular Weight: 280.34 g/mol
• IUPAC Name: tert-butyl 3-(4-fluoro-2-methylanilino)azetidine-1-carboxylate
• InChI: InChI=1S/C15H21FN2O2/c1-10-7-11(16)5-6-13(10)17-12-8-18(9-12)14(19)20-15(2,3)4/h5-7,12,17H,8-9H2,1-4H3
• InChI Key: OGWBZLSLGDKACQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)F)NC2CN(C2)C(=O)OC(C)(C)C

Description

Tert-butyl 3-((4-fluoro-2-methylphenyl)amino)azetidine-1-carboxylate is a useful research compound. Its molecular formula is C15H21FN2O2 and its molecular weight is 280.34 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of 1-Boc-3-azetidinone (800 mg, 4.67 mmol), 4-fluoro aniline (0.519 ml, 4.67 mmol), acetic acid (0.535 ml, 9.34 mmol) and sodium(triacetoxy)borohydride (1.98 g, 9.34 mmol) in 1,2-dichloroethane (20 ml) was stirred under N2 atmosphere at room temperature for 1 day. Sat. solution of NaHCO3 (25 ml) was added. After phase separation, the aqueous layer was extracted with dichloromethane (2×35 ml). The collected organics after solvent evaporation were purified by Biotage SNAP-Si cartridge (25 g) eluting with cyclohexane/ethylacetate from 90/10 to 80/20. Collected fractions after solvent evaporation afforded the title compound (D30) (880 mg)